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Introduction
Superhydrophobic surfaces, characterized by a water contact angle (WCA) greater than 150°

and a low sliding angle (SA), are of significant interest across various fields, including self-

cleaning coatings, anti-icing surfaces, and biomedical devices.[1][2] The creation of such

surfaces typically requires two key elements: a hierarchical micro/nanoscale surface roughness

and a low surface energy coating.[1] Hexadecyltrimethoxysilane (HDTMS) is a popular and

effective chemical modifier for imparting low surface energy due to its long alkyl chain. This

document provides detailed protocols and application notes for the creation of

superhydrophobic surfaces using HDTMS, with a focus on methods involving silica

nanoparticles to generate the required surface roughness.

Principle of Superhydrophobicity with HDTMS
The creation of a superhydrophobic surface using HDTMS on a substrate, often in conjunction

with nanoparticles like silica (SiO2), involves a two-step process:

Generation of Surface Roughness: Nanoparticles, such as SiO2, are deposited onto a

substrate to create a rough surface at both the micro and nano scales. This hierarchical

structure is crucial for trapping air pockets, which minimizes the contact area between a
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water droplet and the solid surface, leading to a high contact angle.[1] The sol-gel method is

a common technique to synthesize and deposit these nanoparticles.[3]

Lowering Surface Energy: The substrate with the desired roughness is then functionalized

with HDTMS. The methoxy groups of the HDTMS molecule hydrolyze in the presence of

water to form silanol groups (-Si-OH). These silanol groups then condense with hydroxyl

groups (-OH) present on the surface of the substrate and/or the nanoparticles, forming stable

covalent siloxane bonds (-Si-O-Si-). The long hexadecyl (C16) alkyl chains of the HDTMS

are oriented away from the surface, creating a dense, low-energy layer that repels water.[3]

[4]

Quantitative Data Summary
The following tables summarize the quantitative data from various studies on superhydrophobic

surfaces created using HDTMS.

Table 1: Water Contact Angle (WCA) and Sliding Angle (SA) on Various Substrates Modified

with HDTMS
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Substrate
Nanoparticl
e

HDTMS
Treatment
Method

WCA (°) SA (°) Reference

Cotton Fabric Silica (SiO2) Immersion 151 Not Reported [5]

Fumed

Silica/Poly(bu

tyl

methacrylate)

Fumed Silica

(SiO2)

Aerosol

Deposition
161 ± 1 1 [6]

Fabric

Polypyrrole

(PPy)/Zinc

Oxide (ZnO)

Immersion > 150 < 5 [7]

Nano-SiO2
None (direct

modification)

Stirring in

Ethanol
170.9 Not Reported [4]

Aluminum

Alloy
SiO2@CuO

Spray

Coating
> 150 4.6 [8]

Cotton Fabric None Immersion > 150 Not Reported [9]

Table 2: Effect of HDTMS Concentration on Water Contact Angle (WCA)

Substrate
HDTMS
Concentration

WCA (°) Reference

Cotton Fabric 5% > 150 [9]

Cotton Fabric 10% > 150 [9]

Cotton Fabric 20% > 150 [9]

Nano-SiO2 to HDTMS

Ratio (w/w)
0.25:1 170.9 [4]

Nano-SiO2 to HDTMS

Ratio (w/w)
0.5:1 154.7 [4]

Nano-SiO2 to HDTMS

Ratio (w/w)
1:1 137.3 [4]
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Experimental Protocols
This section provides detailed methodologies for creating superhydrophobic surfaces using

HDTMS. The most common approach involves the synthesis of silica nanoparticles via a sol-

gel method, followed by surface modification with HDTMS.

Protocol 1: Preparation of Superhydrophobic Surfaces
on Fabric via Sol-Gel and Dip-Coating
This protocol is adapted from methodologies involving the coating of fabrics with silica

nanoparticles and subsequent HDTMS modification.[3][5]

Materials:

Tetraethyl orthosilicate (TEOS)

Ammonia solution (28-30%)

Ethanol

Hexadecyltrimethoxysilane (HDTMS)

Deionized water

Substrate (e.g., cotton fabric)

Acetic acid (optional, for pH adjustment)

Equipment:

Beakers and magnetic stir bars

Magnetic stirrer hotplate

Ultrasonic bath

Drying oven
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Contact angle goniometer

Procedure:

Substrate Preparation:

Clean the fabric substrate by sonicating in ethanol for 15 minutes, followed by deionized

water for 15 minutes to remove any impurities.

Dry the substrate in an oven at 60°C for 1 hour.

Synthesis of Silica Nanoparticle Sol (Stöber Method):

In a beaker, mix 32.5 mL of absolute ethanol, 42.5 mL of deionized water, and 18 mL of

ammonia water.[8]

Stir the mixture at 400 rpm at a constant temperature of 30°C.

In a separate beaker, mix 8 mL of TEOS with 90 mL of absolute ethanol.[8]

Slowly add the TEOS solution to the ammonia-ethanol-water mixture while stirring.

Continue stirring for at least 12 hours to allow for the hydrolysis and condensation of

TEOS to form silica nanoparticles.

Deposition of Silica Nanoparticles:

Immerse the cleaned and dried fabric substrate into the prepared silica nanoparticle sol.

Allow the fabric to be immersed for a specified time (e.g., 60 minutes) to ensure uniform

coating.[10]

Withdraw the fabric and dry it in an oven at 70°C for 30 minutes.[10]

Preparation of HDTMS Solution:

Prepare a 1-5% (v/v) solution of HDTMS in ethanol. For example, for a 3% solution, mix 3

mL of HDTMS with 97 mL of ethanol.[3]
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A small amount of water and a catalyst like acetic acid can be added to promote hydrolysis

(e.g., for 100 mL of ethanol, add 0.25 mL of deionized water and 0.05 mL of acetic acid).

[7]

Surface Modification with HDTMS:

Immerse the silica-coated fabric into the HDTMS solution.

The immersion time can vary, for example, from 30 minutes to 6 hours.[3][10]

After immersion, remove the fabric and allow it to air dry or dry in an oven at a moderate

temperature (e.g., 70°C for 30 minutes).[10]

Curing:

Cure the treated fabric at a higher temperature, for instance, 150°C for 1-2 minutes, to

ensure a strong bond between the HDTMS and the surface.[3]

Characterization:

Measure the water contact angle and sliding angle using a contact angle goniometer to

confirm superhydrophobicity.

Protocol 2: Direct Modification of Nanoparticles for
Superhydrophobic Coatings
This protocol describes the preparation of superhydrophobic nanoparticles that can then be

incorporated into a coating formulation.[4]

Materials:

Nano-silica (SiO2) powder

Hexadecyltrimethoxysilane (HDTMS)

Anhydrous ethanol

Equipment:
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Beaker and magnetic stir bar

Thermostatic water bath with magnetic stirring

Centrifuge

Drying oven

Procedure:

Dispersion of Nanoparticles:

Disperse a specific amount of nano-SiO2 powder in anhydrous ethanol.

Add HDTMS to the dispersion. A mass ratio of nano-SiO2 to HDTMS of 0.25:1 has been

shown to yield a WCA of 170.9°.[4]

For example, disperse 0.25 g of nano-SiO2 and 1 g of HDTMS in 300 mL of anhydrous

ethanol.[4]

Reaction:

Stir the mixture vigorously in a thermostatic water bath at 90°C for 1 hour to facilitate the

reaction between HDTMS and the hydroxyl groups on the nano-SiO2 surface.[4]

Purification:

After the reaction, collect the modified nanoparticles by centrifugation.

Wash the collected particles with ethanol multiple times to remove any unreacted HDTMS.

Drying:

Dry the purified HDTMS-modified nano-SiO2 powder in an oven at 60°C.

Coating Formulation and Application:

The resulting superhydrophobic powder can be dispersed in a suitable binder or solvent

and applied to a surface by methods such as spray coating or dip coating to create a
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superhydrophobic finish.[8][11]

Visualizations
Experimental Workflow for Fabricating
Superhydrophobic Surfaces
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Substrate Preparation

Silica Nanoparticle Synthesis (Sol-Gel)

Surface Coating and Modification

Characterization

Clean Substrate
(Sonication in Ethanol & Water)

Dry Substrate
(60°C)

Immerse Substrate in SiO2 sol

Mix Ethanol, Water, Ammonia

Add TEOS solution to Ammonia mixture

Prepare TEOS in Ethanol

Stir for 12h to form SiO2 sol

Dry SiO2-coated Substrate

Immerse Substrate in HDTMS solution

Prepare HDTMS solution in Ethanol

Dry HDTMS-modified Substrate

Cure at 150°C

Measure Water Contact Angle (WCA)
& Sliding Angle (SA)

Click to download full resolution via product page

Caption: Workflow for creating a superhydrophobic surface on a fabric substrate.
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Chemical Reaction Pathway of HDTMS with a Silanol
Group

Reactants Reaction Steps Intermediate & Product

HDTMS
C16H33-Si(OCH3)3

Hydrolysis
(+3H2O, -3CH3OH)

Substrate Surface
-Si-OH

Condensation
(-H2O)

Hydrolyzed HDTMS
C16H33-Si(OH)3

Modified Surface
-Si-O-Si-(OH)2-C16H33

Click to download full resolution via product page

Caption: Reaction of HDTMS with a hydroxylated surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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